2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate

• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate
• InChI: InChI=1S/C17H16N2O5S/c1-23-13-6-4-5-12(11-13)17(20)24-10-9-18-16-14-7-2-3-8-15(14)25(21,22)19-16/h2-8,11H,9-10H2,1H3,(H,18,19)
• InChI Key: GYNQJRHSIMPXLT-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=CC(=C1)C(=O)OCCNC2=NS(=O)(=O)C3=CC=CC=C32

Description

2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate, also known as DMXAA, is a synthetic compound that has been of great interest in the scientific community due to its potential therapeutic applications. DMXAA was initially developed as an anti-tumor agent, but its mechanism of action and physiological effects have been the subject of extensive research in recent years.

Mechanism of Action

The exact mechanism of action of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate is not fully understood, but it is believed to work by activating the innate immune system. 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has been shown to induce the production of cytokines and chemokines, which in turn activate immune cells such as macrophages and natural killer cells. These immune cells then attack and destroy tumor cells.
Biochemical and Physiological Effects:
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has been shown to have a number of biochemical and physiological effects. It has been shown to increase vascular permeability, leading to increased blood flow and oxygenation of tumors. 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has also been shown to induce apoptosis in tumor cells, leading to their death.

Advantages and Limitations for Lab Experiments

2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has a number of advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has also been extensively studied, and its mechanism of action and physiological effects are well understood. However, 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has some limitations for use in lab experiments. It is a potent activator of the immune system, which can lead to systemic toxicity in animal models. Additionally, 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has a short half-life in the body, which can limit its effectiveness as a therapeutic agent.

Future Directions

There are a number of future directions for research on 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate. One area of interest is the development of new formulations of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate that can improve its pharmacokinetic properties and reduce its toxicity. Another area of interest is the use of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate in combination with other anti-cancer drugs to enhance their efficacy. Finally, there is interest in exploring the use of 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate in other disease states, such as infectious diseases and autoimmune disorders.
Conclusion:
2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate is a synthetic compound that has been extensively studied for its anti-tumor properties. Its mechanism of action and physiological effects have been well characterized, and it has shown promise as a potential therapeutic agent. While there are some limitations to its use in lab experiments, there are a number of future directions for research on 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate that could lead to new treatments for cancer and other diseases.

Synthesis Methods

2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with 3-amino-2-benzothiazole in the presence of triethylamine to form the intermediate product. This intermediate is then reacted with ethylene diamine to form the final product, 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate.

Scientific Research Applications

2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has been extensively studied for its anti-tumor properties. It has been shown to induce tumor necrosis and inhibit tumor growth in various animal models. 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethyl 3-methoxybenzoate has also been studied for its potential use in combination with other anti-cancer drugs to enhance their efficacy.